Cas no 2223040-31-9 (2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester)

2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester structure
2223040-31-9 structure
Product Name:2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester
CAS No:2223040-31-9
MF:C15H18BClN2O2
MW:304.579622745514
CID:6812961
PubChem ID:133551502
Update Time:2025-03-03

2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID401132769
    • 1H-Imidazole, 1-[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • CS-31256
    • 2-Chloro-4-(imidazol-1-yl)phenylboronic acid pinacol ester
    • 2223040-31-9
    • Inchi: 1S/C15H18BClN2O2/c1-14(2)15(3,4)21-16(20-14)12-6-5-11(9-13(12)17)19-8-7-18-10-19/h5-10H,1-4H3
    • InChI Key: YYFWCYHQCKMUGG-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)N1C=NC=C1

Computed Properties

  • Exact Mass: 304.1149857Da
  • Monoisotopic Mass: 304.1149857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
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